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Compound of Interest

Compound Name: 5,5,5-Trifluoro-2-oxopentanoic acid

Cat. No.: B179582 Get Quote

An In-depth Technical Guide to the Molecular Weight and Formula of 5,5,5-Trifluoro-2-
oxopentanoic Acid

This technical guide provides a detailed analysis of the molecular formula and molecular weight

of 5,5,5-Trifluoro-2-oxopentanoic acid, a compound of interest to researchers and

professionals in the fields of chemistry and drug development.

Molecular Formula
The molecular formula for 5,5,5-Trifluoro-2-oxopentanoic acid has been determined to be

C₅H₅F₃O₃[1][2]. This formula indicates that each molecule of the compound is composed of five

carbon atoms, five hydrogen atoms, three fluorine atoms, and three oxygen atoms. The

structure consists of a five-carbon pentanoic acid backbone with a trifluoromethyl group at the

C5 position and a ketone (oxo) group at the C2 position. The CAS number for this compound is

118311-18-5[2][3].

Molecular Weight
The molecular weight of 5,5,5-Trifluoro-2-oxopentanoic acid is 170.09 g/mol [1][2]. This value

is a critical parameter for a wide range of experimental procedures, including quantitative

analysis, solution preparation, and reaction stoichiometry.
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Data Presentation: Elemental Composition and
Molecular Weight Calculation
The following table summarizes the quantitative data used to determine the molecular weight of

5,5,5-Trifluoro-2-oxopentanoic acid.

Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 5 12.011[4][5] 60.055

Hydrogen H 5 1.008[6][7][8] 5.040

Fluorine F 3 18.998[9][10] 56.994

Oxygen O 3
15.999[11][12]

[13]
47.997

Total 16 170.086

Note: The calculated molecular weight is 170.086 g/mol . The commonly cited value of 170.09

g/mol is a rounded figure.

Experimental Protocols: Determination of Molecular
Weight
The molecular weight of a chemical compound is determined by summing the atomic weights

of its constituent atoms.

Methodology:

Determine the Molecular Formula: The first step is to ascertain the precise molecular formula

of the compound through methods such as elemental analysis and mass spectrometry. For

5,5,5-Trifluoro-2-oxopentanoic acid, the formula is C₅H₅F₃O₃.

Obtain Standard Atomic Weights: The standard atomic weights for each element are sourced

from the International Union of Pure and Applied Chemistry (IUPAC).
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Carbon (C): 12.011 g/mol [4][5]

Hydrogen (H): 1.008 g/mol [6][7][8]

Fluorine (F): 18.998 g/mol [9][10]

Oxygen (O): 15.999 g/mol [11][12][13]

Calculate Total Mass: The number of atoms of each element is multiplied by its respective

atomic weight. These values are then summed to yield the total molecular weight of the

compound.

Visualizations
The following diagrams illustrate the elemental composition and the workflow for determining

the molecular properties of 5,5,5-Trifluoro-2-oxopentanoic acid.
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Elemental composition of the target compound.
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arrow Determine Molecular Formula
(e.g., Elemental Analysis, Mass Spec)

Identify Constituent Elements
(C, H, F, O)
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(C=5, H=5, F=3, O=3)

Calculate Molecular Weight
Σ(Atom Count × Atomic Weight)

Obtain Standard Atomic Weights
(from IUPAC)

Result:
Formula = C₅H₅F₃O₃

MW = 170.09 g/mol
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Workflow for molecular property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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